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Compound of Interest

Compound Name: Diethyl chlorothiophosphate

Cat. No.: B041372 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for working with Diethyl chlorothiophosphate, ensuring the protection of both

personnel and research integrity.

Chemical Safety Profile: Diethyl Chlorothiophosphate

Property Value References

CAS Number 2524-04-1 [1][2][3]

Appearance Colorless to light yellow liquid [3][4]

Odor Disagreeable stench [3][4]

Acute Oral Toxicity (LD50, Rat) 1,340 mg/kg [1]

Acute Inhalation Toxicity

(LC50, Rat)
20 ppm (4 h) [1]

Acute Dermal Toxicity (LDLo,

Rabbit)
200 mg/kg [1]

Flash Point
92°C (197.6°F) c.c. / 97°C

(206.6°F)
[2][3]
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Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Diethyl chlorothiophosphate, a comprehensive PPE strategy is crucial due to

its corrosive and highly toxic nature.[1][3] The following equipment is mandatory:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[3] A face shield should be used in combination with breathing protection.[2]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[3]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[2][3]

This includes a lab coat, and for larger quantities or in case of potential splashing, a

chemical-resistant apron or suit is recommended.

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be used if exposure limits are exceeded or if irritation or other symptoms are

experienced.[3][5] Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood.[1][3]

Operational Plan: A Step-by-Step Guide to Safe
Handling
A systematic approach to handling Diethyl chlorothiophosphate minimizes risks. Follow this

operational workflow:

2.1. Preparation:

Ensure the work area is in a well-ventilated location, such as a chemical fume hood.[1][3]

Verify that an eyewash station and safety shower are readily accessible.[5]

Assemble all necessary PPE and ensure it is in good condition.

Have spill cleanup materials readily available.
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2.2. Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust, vapor, mist, or gas.[1][3]

Keep the container tightly closed when not in use.[6][7]

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

bases, strong oxidizing agents, and water.[6][7]

Keep away from heat, sparks, and open flames.[1][6]

2.3. Post-Handling:

Wash hands thoroughly after handling.[1][6]

Remove contaminated clothing and wash it before reuse.[1][6] Contaminated shoes should

be destroyed.[6]

Operational Workflow: Handling Diethyl Chlorothiophosphate

Preparation
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Caption: A logical flow diagram of the safe handling procedures for Diethyl
chlorothiophosphate.
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Disposal Plan: Ensuring Environmental and
Personnel Safety
Proper disposal of Diethyl chlorothiophosphate and its containers is critical to prevent

environmental contamination and accidental exposure.

3.1. Waste Collection:

Collect waste in a suitable, labeled, and tightly closed container.[7]

3.2. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

3.3. Disposal Method:

Dispose of contents and container to an approved waste disposal plant.[1]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult state and local hazardous waste regulations to ensure

complete and accurate classification.[3]

Emergency Procedures: Immediate Actions are
Critical
In the event of exposure or a spill, swift and correct action is vital.

4.1. First Aid Measures:

In case of skin contact: Immediately flush the skin with plenty of soap and water for at least

15 minutes while removing all contaminated clothing and shoes.[3][6] Get medical aid

immediately.[3][6]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][6] Get medical aid immediately.[3][6]
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If inhaled: Remove the individual from exposure to fresh air immediately.[3][6] If breathing is

difficult, give oxygen.[6] Do not use mouth-to-mouth resuscitation.[6][7] Get medical aid

immediately.[3][6]

If ingested: Do NOT induce vomiting.[2][6] If the person is conscious and alert, rinse their

mouth and have them drink 2-4 cupfuls of milk or water.[6] Get medical aid immediately.[6]

4.2. Spill and Leak Response:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert material such as dry sand or earth.[2][3]

Collect: Use a spark-proof tool to collect the absorbed material and place it in a suitable

container for disposal.[6]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the appropriate safety personnel.

Emergency Response Plan

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Administer First Aid & Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A flowchart outlining the immediate actions to be taken in case of an exposure event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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